N'-{[(2-bromo-4-ethylphenoxy)acetyl]oxy}-4-nitrobenzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(4-nitrophenyl)methylidene]amino] 2-(2-bromo-4-ethylphenoxy)acetate
• InChI: InChI=1S/C17H16BrN3O5/c1-2-11-3-8-15(14(18)9-11)25-10-16(22)26-20-17(19)12-4-6-13(7-5-12)21(23)24/h3-9H,2,10H2,1H3,(H2,19,20)
• InChI Key: XHBXOAZPQAGFLE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(C=C1)OCC(=O)ON=C(C2=CC=C(C=C2)[N+](=O)[O-])N)Br
• Isomeric SMILES: CCC1=CC(=C(C=C1)OCC(=O)O/N=C(/C2=CC=C(C=C2)[N+](=O)[O-])\N)Br
• Molecular Formula: C17H16BrN3O5
• Molecular Weight: 422.2 g/mol

Description

N-{[(2-bromo-4-ethylphenoxy)acetyl]oxy}-4-nitrobenzenecarboximidamide, also known as BAY 11-7082, is a small molecule inhibitor that has gained significant attention in scientific research due to its potential therapeutic applications. BAY 11-7082 has been shown to inhibit the activity of several important proteins involved in various cellular processes, making it a promising candidate for the treatment of several diseases.

Mechanism of Action

N'-{[(2-bromo-4-ethylphenoxy)acetyl]oxy}-4-nitrobenzenecarboximidamide 11-7082 exerts its inhibitory effects by covalently modifying the cysteine residues of the target proteins, which leads to their inactivation. This mechanism of action makes N'-{[(2-bromo-4-ethylphenoxy)acetyl]oxy}-4-nitrobenzenecarboximidamide 11-7082 a potent and selective inhibitor of its target proteins.
Biochemical and Physiological Effects:
N'-{[(2-bromo-4-ethylphenoxy)acetyl]oxy}-4-nitrobenzenecarboximidamide 11-7082 has been shown to have various biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, reduce cell proliferation, and induce apoptosis in cancer cells. Additionally, N'-{[(2-bromo-4-ethylphenoxy)acetyl]oxy}-4-nitrobenzenecarboximidamide 11-7082 has been shown to have antioxidant properties, which may be beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N'-{[(2-bromo-4-ethylphenoxy)acetyl]oxy}-4-nitrobenzenecarboximidamide 11-7082 in lab experiments is its high potency and selectivity for its target proteins. Additionally, N'-{[(2-bromo-4-ethylphenoxy)acetyl]oxy}-4-nitrobenzenecarboximidamide 11-7082 is readily available and relatively easy to synthesize. However, one limitation of using N'-{[(2-bromo-4-ethylphenoxy)acetyl]oxy}-4-nitrobenzenecarboximidamide 11-7082 is its potential to react with other cysteine-containing proteins, which may lead to off-target effects.

Future Directions

There are several future directions for the use of N'-{[(2-bromo-4-ethylphenoxy)acetyl]oxy}-4-nitrobenzenecarboximidamide 11-7082 in scientific research. One potential application is in the treatment of autoimmune diseases such as rheumatoid arthritis and multiple sclerosis. Additionally, N'-{[(2-bromo-4-ethylphenoxy)acetyl]oxy}-4-nitrobenzenecarboximidamide 11-7082 may have potential as a chemotherapeutic agent for the treatment of cancer. Furthermore, the antioxidant properties of N'-{[(2-bromo-4-ethylphenoxy)acetyl]oxy}-4-nitrobenzenecarboximidamide 11-7082 may be beneficial in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
In conclusion, N'-{[(2-bromo-4-ethylphenoxy)acetyl]oxy}-4-nitrobenzenecarboximidamide 11-7082 is a small molecule inhibitor that has gained significant attention in scientific research due to its potential therapeutic applications. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied. There are several future directions for the use of N'-{[(2-bromo-4-ethylphenoxy)acetyl]oxy}-4-nitrobenzenecarboximidamide 11-7082 in scientific research, making it a promising candidate for the treatment of various diseases.

Synthesis Methods

The synthesis of N'-{[(2-bromo-4-ethylphenoxy)acetyl]oxy}-4-nitrobenzenecarboximidamide 11-7082 involves the reaction of 4-nitrobenzenecarboximidamide with 2-bromo-4-ethylphenol in the presence of a base such as potassium carbonate. The resulting product is then reacted with acetic anhydride to yield the final product, N'-{[(2-bromo-4-ethylphenoxy)acetyl]oxy}-4-nitrobenzenecarboximidamide 11-7082.

Scientific Research Applications

N'-{[(2-bromo-4-ethylphenoxy)acetyl]oxy}-4-nitrobenzenecarboximidamide 11-7082 has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to inhibit the activity of several important proteins such as NF-κB, STAT3, and IKK, which are involved in inflammation, cancer, and autoimmune diseases.